Cas no 127561-71-1 (Pyridine,2-bromo-5-chloro-3-methoxy-)

• Product Name: Pyridine,2-bromo-5-chloro-3-methoxy-
• CAS No: 127561-71-1
• MF: C₆H₅BrClNO
• MW: 222.466999769211
• MDL: MFCD09835246
• CID: 135219
• PubChem ID: 19081434
• Update Time: 2025-06-10

Pyridine,2-bromo-5-chloro-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-bromo-5-chloro-3-methoxy-
• 2-Bromo-3-Methoxy-5-Chloropyridine
• 2-bromo-5-chloro-3-methoxypyridine
• Pyridine,2-bromo-5-chloro-3-methoxy
• FT-0655090
• 2-bromanyl-5-chloranyl-3-methoxy-pyridine
• G10375
• WEQNSONLVQEQGQ-UHFFFAOYSA-N
• SCHEMBL8648769
• A805713
• CFA56171
• BS-20563
• DTXSID10597890
• 2-bromo-5-chloro-3-methoxypridine
• 127561-71-1
• Pyridine, 2-bromo-5-chloro-3-methoxy-
• AKOS015891621

• MDL： MFCD09835246
• Inchi： 1S/C6H5BrClNO/c1-10-5-2-4(8)3-9-6(5)7/h2-3H,1H3
• InChI Key： WEQNSONLVQEQGQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CN=1)Cl)OC

Computed Properties

• Exact Mass: 220.92400
• Monoisotopic Mass: 220.92430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 2.50610

Additional information on Pyridine,2-bromo-5-chloro-3-methoxy-

Pyridine, 2-Bromo-5-Chloro-3-Methoxy

Pyridine, 2-bromo-5-chloro-3-methoxy (CAS No. 127561-71-1) is a heterocyclic aromatic compound with a pyridine ring substituted with bromine, chlorine, and methoxy groups at specific positions. This compound belongs to the family of substituted pyridines, which are widely studied in organic chemistry due to their unique electronic properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The structure of Pyridine, 2-bromo-5-chloro-3-methoxy is characterized by a six-membered aromatic ring with one nitrogen atom at position 1. The substituents are located at positions 2 (bromine), 3 (methoxy), and 5 (chlorine). These substituents significantly influence the electronic properties of the molecule, making it highly reactive in certain chemical transformations. The bromine and chlorine atoms introduce electron-withdrawing effects, while the methoxy group provides an electron-donating effect through resonance. This combination creates a unique balance of electronic properties that makes this compound valuable in synthetic chemistry.

Recent studies have highlighted the importance of substituted pyridines in drug discovery. For instance, researchers have explored the use of Pyridine, 2-bromo-5-chloro-3-methoxy as a precursor for synthesizing bioactive molecules with potential anti-inflammatory and anticancer properties. The bromine and chlorine substituents make this compound highly versatile in nucleophilic aromatic substitution reactions, enabling the introduction of various functional groups to tailor its biological activity.

In terms of physical properties, Pyridine, 2-bromo-5-chloro-3-methoxy is typically a crystalline solid with a melting point around 180°C and a boiling point above 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for use in solution-phase reactions. The compound is also relatively stable under normal storage conditions but may degrade under harsh acidic or basic conditions.

The synthesis of Pyridine, 2-bromo-5-chloro-3-methoxy involves multi-step processes that typically start with a pyridine derivative as the base structure. One common approach is the sequential substitution of hydrogen atoms on the pyridine ring with bromine, chlorine, and methoxy groups using appropriate reagents and reaction conditions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact.

Applications of Pyridine, 2-bromo-5-chloro-3-methoxy extend beyond pharmaceuticals. It has been used as an intermediate in the synthesis of agrochemicals, particularly herbicides and insecticides, where its reactivity plays a crucial role in achieving desired biological activity. Additionally, this compound has shown promise in materials science as a building block for constructing advanced organic materials with tailored electronic properties.

In conclusion, Pyridine, 2-bromo-5-chloro-3-methoxy (CAS No. 127561-71-1) is a versatile compound with significant potential in various chemical industries. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop novel compounds with enhanced functionality.